Cas no 97050-36-7 (1,2-benzothiazol-6-amine)

1,2-benzothiazol-6-amine is a versatile organic compound known for its synthetic versatility and chemical stability. This compound is widely utilized in the pharmaceutical industry for synthesizing various drugs. Its key advantages include its high purity, excellent solubility in organic solvents, and ability to undergo various chemical transformations, making it a valuable intermediate in drug development.
1,2-benzothiazol-6-amine structure
1,2-benzothiazol-6-amine structure
Product Name:1,2-benzothiazol-6-amine
CAS No:97050-36-7
MF:C7H6N2S
MW:150.200939655304
MDL:MFCD18804902
CID:800763
PubChem ID:18373420
Update Time:2025-06-20

1,2-benzothiazol-6-amine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-6-amine(9CI)
    • 1,2-benzothiazol-6-amine
    • Benzo[d]isothiazol-6-amine
    • 6-aminobenzoisothiazole
    • 1,2-BENZISOTHIAZOL-6-AMINE
    • FCH2493596
    • SY129143
    • AX8310680
    • CS-0181024
    • AC7467
    • DTXSID90593214
    • 97050-36-7
    • AS-58748
    • SCHEMBL3709276
    • EN300-221910
    • AKOS022904258
    • MFCD18804902
    • XDA05036
    • MDL： MFCD18804902
    • Inchi： 1S/C7H6N2S/c8-6-2-1-5-4-9-10-7(5)3-6/h1-4H,8H2
    • InChI Key： SFJKMYTWPTTZOS-UHFFFAOYSA-N
    • SMILES： N1=CC2C(=CC(=CC=2)N)S1

Computed Properties

  • Exact Mass: 150.02516937g/mol
  • Monoisotopic Mass: 150.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.6

1,2-benzothiazol-6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY129143-0.1g
6-Aminobenzoisothiazole
 97050-36-7 ≥95%
0.1g
 ¥2700.00 2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY129143-0.25g
6-Aminobenzoisothiazole
 97050-36-7 ≥95%
0.25g
 ¥3950.00 2025-04-11
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY129143-1g
6-Aminobenzoisothiazole
 97050-36-7 ≥95%
1g
 ¥8900.00 2025-04-11
Chemenu
CM386854-1g
6-Aminobenzoisothiazole
 97050-36-7 95%+
1g
 $1475 2024-07-18
abcr
AB527191-100 mg
6-Aminobenzoisothiazole; .
 97050-36-7
100mg
 €626.40 2023-06-14
abcr
AB527191-250 mg
6-Aminobenzoisothiazole; .
 97050-36-7
250mg
 €891.60 2023-06-14
eNovation Chemicals LLC
D685940-0.1g
6-Aminobenzoisothiazole
 97050-36-7 95%
0.1g
 $400 2024-07-20
eNovation Chemicals LLC
D685940-0.25g
6-Aminobenzoisothiazole
 97050-36-7 95%
0.25g
 $585 2024-07-20
eNovation Chemicals LLC
D685940-1g
6-Aminobenzoisothiazole
 97050-36-7 95%
1g
 $1320 2024-07-20
Alichem
A059005321-1g
Benzo[d]isothiazol-6-amine
 97050-36-7 96%
1g
 $2363.76 2023-08-31

1,2-benzothiazol-6-amine Production Method

Production Method 1

877265-23-1 877265-23-1
97050-36-7 97050-36-7
Reaction Conditions
1.1 Reagents: L-Proline ,  Copper oxide (Cu2O) ,  Sodium azide Solvents: Dimethyl sulfoxide ;  1 - 16 h, 100 °C; 100 °C → rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  1 h, rt
Reference
From High-Throughput Screening to Target Validation: Benzo[d]isothiazoles as Potent and Selective Agonists of Human Transient Receptor Potential Cation Channel Subfamily M Member 5 Possessing In Vivo Gastrointestinal Prokinetic Activity in Rodents
Barilli, Alessio ; Aldegheri, Laura; Bianchi, Federica; Brault, Laurent; Brodbeck, Daniela; et al, Journal of Medicinal Chemistry, 2021, 64(9), 5931-5955

Production Method 2

97050-36-7 97050-36-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Tetrahydrofuran ,  Water ;  overnight, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized, rt
Reference
Small-molecule sulfur-containing heterocyclic compound
, World Intellectual Property Organization, , ,

Production Method 3

97050-36-7 97050-36-7
Reaction Conditions
Reference
Small-molecule sulfur-containing heterocyclic compound
, China, , ,

1,2-benzothiazol-6-amine Raw materials

1,2-benzothiazol-6-amine Preparation Products

1,2-benzothiazol-6-amine Related Literature

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